Methyl 2-(2-methoxyethylamino)acetate
Overview
Description
Methyl 2-(2-methoxyethylamino)acetate, also known as MMEA, is a chemical compound that has gained significant attention in scientific research. This compound belongs to the class of N-substituted glycine derivatives and is commonly used as a building block in the synthesis of various biologically active compounds.
Scientific Research Applications
1. Neuroprotective Drug Development
Methyl 2-(methoxycarbonyl)-2-(methylamino) bicyclo[2.1.1]-hexane-5-carboxylate (MMMHC), a compound related to Methyl 2-(2-methoxyethylamino)acetate, has been developed as a potential neuroprotective drug. It was successfully labeled with C-11 for Positron Emission Tomography (PET) studies, indicating its ability to cross the brain-blood barrier and accumulate in several brain regions, thus showing potential in neuroprotection research (Yu et al., 2003).
2. Solvent Use and Reaction Kinetics
3-Methoxy-3-methyl-1-butanol, a compound structurally similar to Methyl 2-(2-methoxyethylamino)acetate, is used as a solvent in various applications like paints, inks, and fragrances. Research into its reaction with OH radicals has provided insights into its stability and degradation, which is vital for understanding its environmental impact and safety in industrial applications (Aschmann et al., 2011).
3. Chemical Synthesis and Applications
The compound has been used in the synthesis of new 4-Arylideneimidazolin-5-ones related to the GFP (Green Fluorescent Protein) Chromophore. This indicates its role in the development of fluorescent probes and tags, which are crucial tools in molecular biology and biochemistry research (Baldridge et al., 2010).
4. Antibacterial Activity
Methyl (2R)-2-benzamido-2-{[(1R)-2-methoxy-2-oxo- 1-phenylethyl]amino}acetate, structurally related to Methyl 2-(2-methoxyethylamino)acetate, has shown antibacterial activity against both Gram-positive and Gram-negative bacteria, highlighting its potential application in developing new antibacterial agents (Karai et al., 2018).
5. Use in CO2 Capture Research
N-methyl-2-hydroxyethylammonium acetate, a compound with structural similarities, has been studied for its solubility in high-pressure CO2, indicating potential applications in CO2 capture and gas sweetening technologies. This aligns with the global efforts to reduce carbon emissions and develop more efficient and environmentally friendly technologies (Mattedi et al., 2011).
properties
IUPAC Name |
methyl 2-(2-methoxyethylamino)acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO3/c1-9-4-3-7-5-6(8)10-2/h7H,3-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOYRRBSQRQWDHJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNCC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[(2-methoxyethyl)amino]acetate | |
CAS RN |
885221-00-1 | |
Record name | methyl 2-[(2-methoxyethyl)amino]acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.